Ethyl 5-amino-6-bromo-2-methylnicotinate

• IUPAC Name: ethyl 5-amino-6-bromo-2-methylpyridine-3-carboxylate
• InChI: InChI=1S/C9H11BrN2O2/c1-3-14-9(13)6-4-7(11)8(10)12-5(6)2/h4H,3,11H2,1-2H3
• InChI Key: AAMKCVXAHVFSND-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N=C1C)Br)N
• Molecular Formula: C9H11BrN2O2
• DSSTOX Substance ID: DTXSID60855917
• Molecular Weight: 259.10 g/mol
• CAS RN: 1149388-64-6

Description

Ethyl 5-amino-6-bromo-2-methylnicotinate is a chemical compound with the molecular formula C₉H₁₁BrN₂O₂ . It falls within the class of nicotinic acid derivatives . The compound is characterized by its ethyl ester functional group, which is attached to the 5-amino-6-bromo-2-methylpyridine-3-carboxylate core structure .

Synthesis Analysis

The synthetic route for Ethyl 5-amino-6-bromo-2-methylnicotinate involves the esterification of 5-amino-6-bromo-2-methylpyridine-3-carboxylic acid with ethanol . The reaction typically proceeds under acidic conditions, resulting in the formation of the desired ethyl ester .

Molecular Structure Analysis

The compound’s molecular structure consists of a pyridine ring with substituents at positions 5 and 6. The amino group (NH₂) is attached at position 5, while the bromo group (Br) is located at position 6. The methyl group (CH₃) is also present at position 2. The ethyl ester moiety is linked to the carboxylic acid group .

Safety and Hazards

• Toxicity : As with any chemical compound, caution should be exercised during handling. Refer to safety data sheets for detailed toxicity information .

Synthesis routes and methods

Procedure details

To a solution of ethyl 5-amino-2-methylnicotinate (Fanta, P. E. J. Am. Chem. Soc. 1953, 75, 737) (4.1 g, 22.78 mmol) in DMF (50 ml) was added NBS (4.46 g, 25.06 mmol), and the reaction mixture was stirred at room temperature overnight. The reaction mixture was diluted with water (100 ml) and then extracted with ethyl acetate (3×100 ml). The organic layer was washed with saturated aqueous sodium bicarbonate and brine. After evaporation of solvent, the residue was triturated with ethanol to give ethyl 5-amino-6-bromo-2-methylnicotinate. (5.2 g, 88% yield). 1H NMR (400 MHz, CDCl3): 7.56 (s, 1H), 4.40 (q, J=6.8 Hz, 2H), 4.05 (br, s, 2H), 2.75 (s, 3H), 1.39 (t, J=6.8 Hz, 3H). MS (EI) for C9H1BrN2O2: 259.1 (MH+).